Cas no 32362-97-3 (2-Pentylcyclohexan-1-one)
2-Pentylcyclohexan-1-one is a cyclic ketone with a five-carbon alkyl side chain, commonly utilized in fragrance and flavor formulations due to its musky, woody aroma profile. Its stable cyclohexanone backbone ensures consistent performance in complex mixtures, while the pentyl substituent enhances lipophilicity, improving compatibility with organic matrices. This compound exhibits low volatility and high thermal stability, making it suitable for applications requiring prolonged scent retention, such as perfumery and household products. Its synthetic purity allows for precise control in industrial formulations, minimizing batch variability. Additionally, its structural features contribute to resistance against oxidation, ensuring long-term shelf stability in end products.
2-Pentylcyclohexan-1-one structure
Product Name:2-Pentylcyclohexan-1-one
2-Pentylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentylcyclohexanone
- 2-pentylcyclohexan-1-one
- (+)-2-pentylcyclohexanone
- 2-Pentyl-cyclohexanon
- amylcyclohexanone
- Cyclohexanone,2-pentyl
- EINECS 251-016-1
- NS00010770
- pentylcyclohexanone
- 2-Pentylcyclohexanone #
- Cyclohexanone, 2-pentyl-
- DTXSID20865633
- AKOS010640750
- 32362-97-3
- SCHEMBL536549
- STL453696
- 2-Pentylcyclohexan-1-one
-
- MDL: MFCD00154261
- Inchi: 1S/C11H20O/c1-2-3-4-7-10-8-5-6-9-11(10)12/h10H,2-9H2,1H3
- InChI Key: UXJMXERXJQAWSP-UHFFFAOYSA-N
- SMILES: O=C1CCCCC1CCCCC
Computed Properties
- Exact Mass: 168.15100
- Monoisotopic Mass: 168.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 3.5
Experimental Properties
- Density: 0.885
- Boiling Point: 237.1°Cat760mmHg
- Flash Point: 89.9°C
- Refractive Index: 1.449
- PSA: 17.07000
- LogP: 3.32600
2-Pentylcyclohexan-1-one Customs Data
- HS CODE:2914299000
- Customs Data:
China Customs Code:
2914299000Overview:
2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2-Pentylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203109-5g |
2-Pentylcyclohexanone |
32362-97-3 | 95% | 5g |
$491 | 2021-06-15 | |
| TRC | P230360-50mg |
2-Pentylcyclohexan-1-one |
32362-97-3 | 50mg |
$ 285.00 | 2022-06-03 | ||
| TRC | P230360-100mg |
2-Pentylcyclohexan-1-one |
32362-97-3 | 100mg |
$ 475.00 | 2022-06-03 | ||
| TRC | P230360-250mg |
2-Pentylcyclohexan-1-one |
32362-97-3 | 250mg |
$ 950.00 | 2022-06-03 | ||
| Chemenu | CM203109-5g |
2-Pentylcyclohexanone |
32362-97-3 | 95% | 5g |
$491 | 2023-01-07 |
2-Pentylcyclohexan-1-one Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
32362-97-3 (2-Pentylcyclohexan-1-one) Related Products
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